Cas no 2825006-11-7 (1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1))

• Product Name: 1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1)
• CAS No: 2825006-11-7
• MF: C₆H₁₃ClFNO₂S
• MW: 217.689323186874
• CID: 5464271
• Update Time: 2025-05-19

1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1)

• Inchi： 1S/C6H12FNO2S.ClH/c7-11(9,10)6-3-1-2-4-8-5-6;/h6,8H,1-5H2;1H
• InChI Key： JMZOSUHMWJYVKM-UHFFFAOYSA-N
• SMILES： N1CCCCC(S(F)(=O)=O)C1.[H]Cl

Additional information on 1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1)

Comprehensive Overview of 1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1) (CAS No. 2825006-11-7)

The compound 1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1) (CAS No. 2825006-11-7) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a hexahydro-1H-azepine core, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its reactivity as a sulfonylating agent, which is critical for modifying proteins and other biomolecules.

In recent years, the demand for sulfonyl fluorides has surged, driven by their applications in click chemistry and proteomics. The 1H-Azepine-3-sulfonyl fluoride derivative stands out due to its stability and selectivity, making it a preferred choice for covalent inhibitors and activity-based probes. These properties align with current trends in targeted drug design and chemical biology, where precision and efficiency are paramount.

The hydrochloride salt form (1:1) of this compound enhances its solubility and handling characteristics, which are crucial for laboratory and industrial applications. Its CAS No. 2825006-11-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This specificity is vital for researchers navigating the growing landscape of small-molecule libraries and high-throughput screening platforms.

One of the most searched questions in the field is: "How do sulfonyl fluorides compare to other electrophilic warheads in drug discovery?" The answer lies in their balanced reactivity and stability, as exemplified by 1H-Azepine-3-sulfonyl fluoride, hexahydro-. Unlike traditional reactive groups, this compound offers controlled modification of biological targets, minimizing off-target effects—a key concern in precision medicine.

Another hot topic is the role of azepine-based scaffolds in central nervous system (CNS) drug development. The hexahydro-1H-azepine moiety in this compound provides a rigid yet flexible framework, ideal for interacting with diverse protein targets. This versatility has sparked interest in its potential for treating neurological disorders, a focus area in 2024 pharmaceutical research.

From a synthetic perspective, the fluorosulfonyl group in this compound enables efficient bioconjugation, a technique widely used in antibody-drug conjugates (ADCs) and diagnostic imaging. Its compatibility with aqueous and organic solvents further broadens its utility, addressing common challenges in reaction optimization and scale-up processes.

In summary, 1H-Azepine-3-sulfonyl fluoride, hexahydro-, hydrochloride (1:1) (CAS No. 2825006-11-7) represents a cutting-edge tool for modern chemical research. Its dual functionality as a sulfonylating agent and azepine derivative positions it at the intersection of multiple disciplines, from drug discovery to materials science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation therapeutics and chemical probes.